Ceftaroline Fosamil Research: A Technical Support Guide to Avoiding Common Pitfalls

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Ceftaroline fosamil acetate*
CAS No.:	*400827-46-5*
Cat. No.:	*B1662113*

Get Quote

Welcome to the technical support center for ceftaroline fosamil research. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this novel cephalosporin. By anticipating common challenges and providing evidence-based solutions, we aim to enhance the accuracy, reproducibility, and overall integrity of your experimental outcomes.

Ceftaroline fosamil is a water-soluble prodrug that is rapidly and completely hydrolyzed in vivo by plasma phosphatases to its bioactive form, ceftaroline.[1][2][3] This conversion is a critical first step, and understanding its dynamics is fundamental to successful research. Ceftaroline exhibits potent bactericidal activity, notably against methicillin-resistant Staphylococcus aureus (MRSA), by binding with high affinity to penicillin-binding protein 2a (PBP2a).[4][5][6]

This resource is structured as a series of troubleshooting guides and frequently asked questions (FAQs) to directly address specific issues you may encounter.

Section 1: In Vitro Susceptibility Testing

© 2026 BenchChem. All rights reserved.

Accurate determination of Minimum Inhibitory Concentrations (MICs) is the bedrock of antimicrobial research. However, the unique properties of ceftaroline and specific testing standards can introduce variability.

FAQs: In Vitro Testing

Q1: My ceftaroline MIC values for S. aureus are inconsistent or higher than expected. What could be the cause?

A1: Several factors can lead to variability in ceftaroline MICs:

- Breakpoint Interpretation: Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have established breakpoints for ceftaroline.[7] However, CLSI has introduced a "susceptible-dose dependent" (SDD) category for S. aureus (MICs of 2-4 µg/mL), which is based on a higher dosage regimen (600 mg every 8 hours).[8][9] Ensure you are applying the correct interpretive criteria for your study's context.[8][10]

- Testing Method: Gradient strip tests (e.g., Etest) have shown variable correlation with the gold-standard broth microdilution (BMD) method for ceftaroline, sometimes underestimating or overestimating MICs.[11] Whenever possible, confirm unexpected results with reference BMD methods as described by CLSI.[12]

- Isolate Genetics: Specific MRSA clones, such as clonal complex 239 (CC239), have been associated with elevated ceftaroline MICs.[11] If you observe a cluster of isolates with higher MICs, molecular typing may provide valuable context.

- Media and Reagents: Ensure your cation-adjusted Mueller-Hinton broth (CAMHB) and other reagents meet CLSI standards. Lot-to-lot variability can impact results.

Q2: I've heard that surfactants like Polysorbate 80 (Tween 80) can affect MIC testing. Should I use it when testing ceftaroline?

A2: The use of surfactants is a known confounding factor in antimicrobial susceptibility testing, particularly for compounds with poor solubility or that bind to plasticware. While primarily a documented issue for polymyxins, the principle can apply more broadly.[13][14] Studies have shown that surfactants like Polysorbate 80 can reduce the apparent efficacy of some

© 2026 BenchChem. All rights reserved.

antimicrobial agents by forming micelles around the drug molecules.[15][16] For ceftaroline, which is water-soluble, the addition of surfactants is not recommended in standard CLSI/EUCAST protocols and may artificially elevate MIC values. Stick to the reference methods to ensure comparability of data.

Troubleshooting Guide: Stock Solution and Plate Preparation

© 2026 BenchChem. All rights reserved.

Problem	Potential Cause	Troubleshooting Steps & Rationale
Precipitation in stock solution	Ceftaroline fosamil has limited aqueous solubility (~8.6 mg/mL). The pH of the solution is critical.	1. Use an appropriate solvent: For initial reconstitution of ceftaroline fosamil powder, use sterile water for injection, 0.9% NaCl, or D5W. 2. Check pH: The pH of the final IV infusion is typically between 5.0 and 7.0, often buffered with L-arginine in the commercial formulation. If preparing from raw powder, ensure the final pH of your stock is within a stable range. 3. Avoid over-concentration: Do not exceed the known solubility limits. Prepare a fresh stock solution for each experiment.[17]
Loss of Potency / High MICs for QC Strains	The prodrug, ceftaroline fosamil, can hydrolyze to the active ceftaroline, which itself can be degraded by hydrolysis of the β-lactam ring. Stability is temperature and time-dependent.	1. Storage: Store intact vials as recommended by the manufacturer, typically at controlled room temperature or refrigerated.[18][19] 2. In-use Stability: Once reconstituted, chemical and physical stability has been demonstrated for up to 6 hours at room temperature and 24 hours at 2-8°C. A study on elastomeric devices showed stability for 24 hours at 25°C and for 6 days at 4°C.[20] 3. Prepare Fresh: Prepare working solutions and final MIC plates on the day of use to minimize degradation.

© 2026 BenchChem. All rights reserved.

Inconsistent MIC results between experiments	Minor variations in protocol execution, especially inoculum preparation and incubation conditions.	1. Standardize Inoculum: Use a spectrophotometer or McFarland standards to ensure the bacterial inoculum is consistently at the recommended density (e.g., 5 x 10^5 CFU/mL). 2. Incubation: Ensure consistent temperature (35°C ± 2°C) and incubation time (16-20 hours for S. aureus) as per CLSI guidelines. 3. Quality Control: Always run appropriate QC strains (S. aureus ATCC 29213) in parallel with clinical isolates to validate the assay.

Section 2: In Vivo Efficacy and PK/PD Studies

Translating in vitro findings to in vivo models requires careful consideration of the drug's pharmacokinetic and pharmacodynamic (PK/PD) properties. The conversion of the prodrug and its behavior in a biological system are key pitfalls.

Workflow for In Vivo Model Development

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for establishing a robust in vivo efficacy model.

© 2026 BenchChem. All rights reserved.

FAQs: In Vivo and PK/PD Research

Q1: I am not seeing the expected efficacy in my murine infection model despite using a clinically relevant dose.

A1: This is a common challenge. The discrepancy often lies in interspecies differences and PK/PD relationships.

- Prodrug Conversion: Ceftaroline fosamil is rapidly converted to active ceftaroline by plasma phosphatases.[2][3] While this is efficient in humans, ensure the conversion is similarly efficient in your chosen animal model. Any impairment could lead to lower-than-expected active drug exposure.

- PK/PD Target: The primary PK/PD index driving ceftaroline's efficacy is the percentage of the dosing interval that free drug concentrations remain above the MIC (fT > MIC).[21][22][23] For S. aureus, the target for a 1-log kill is often cited as a fT > MIC of around 40%.[21][24]

- Human-Simulated Regimens: Do not simply scale the human dose by body weight. You must use a regimen in your animal model that simulates the human fT > MIC exposure profile.[24] This often requires confirmatory pharmacokinetic studies in your specific animal model (e.g., infected, neutropenic mice) to establish the correct dosing amount and frequency.[21][24]

- Protein Binding: Ceftaroline has low plasma protein binding in humans (~20%).[2][25] This value can differ in animal species. Since only the free (unbound) fraction is microbiologically active, species-specific protein binding must be determined and factored into your PK/PD calculations.

Q2: How do I accurately measure ceftaroline concentrations in plasma or tissue samples? My results are showing high variability.

A2: Accurate bioanalysis is critical and requires careful sample handling to account for the prodrug/drug relationship and potential instability.

- Analyte Specificity: Your analytical method, typically LC-MS/MS, must be able to distinguish between the prodrug (ceftaroline fosamil), the active drug (ceftaroline), and the inactive open-ring metabolite (ceftaroline M-1). Measuring only the prodrug will not reflect the active substance.

© 2026 BenchChem. All rights reserved.

- Sample Handling: Ceftaroline fosamil is rapidly hydrolyzed in plasma.[2] To accurately measure the prodrug, blood samples must be collected in tubes containing phosphatase inhibitors and processed immediately at low temperatures. For measuring the active ceftaroline, rapid processing and freezing are crucial to prevent ex vivo degradation.

- Extraction: A common sample preparation technique involves protein precipitation with methanol or acetonitrile.[17][26] This method must be validated for recovery and matrix effects in the specific matrix you are testing (e.g., mouse plasma, rabbit plasma, epithelial lining fluid).

Troubleshooting Guide: PK/PD Analysis

© 2026 BenchChem. All rights reserved.

Problem	Potential Cause	Troubleshooting Steps & Rationale
Calculated fT > MIC is low despite adequate dosing.	Incorrect protein binding value used.	Determine the species-specific protein binding of ceftaroline for your animal model using a technique like equilibrium dialysis or ultrafiltration.[27] Do not assume the human value of ~20%.[25]
High inter-animal variability in plasma concentrations.	Animal health status, inconsistent dose administration, or differences in drug metabolism/clearance.	1. Health Status: Ensure all animals are healthy and free of underlying conditions that could affect renal function, as ceftaroline is primarily cleared by the kidneys.[1] 2. Dosing Route: Intravenous (IV) administration provides the most consistent exposure. If using subcutaneous or intraperitoneal routes, validate the absorption kinetics. 3. Population PK: For larger studies, use a population pharmacokinetic modeling approach to identify covariates (e.g., weight, creatinine clearance) that may explain variability.[22]
Poor correlation between fT > MIC and bacterial killing.	The chosen animal model may not be appropriate, or the infection is sequestered in a site with poor drug penetration.	1. Model Validation: Ensure the chosen model (e.g., thigh, lung, endocarditis) is well-established and relevant to the human infection being studied.[28][29] Some models are more complex and challenging.[30] 2. Tissue

© 2026 BenchChem. All rights reserved.

Penetration: If studying infections in specific sites (e.g., bone, CSF), measure ceftaroline concentrations directly in that tissue or fluid to confirm adequate penetration. ELF concentrations have been shown to be similar to serum concentrations in murine pneumonia models.[21][24]

Section 3: Formulation and Stability

Ceftaroline fosamil is a crystalline monoacetic acid solvate, a form chosen specifically to improve stability over the amorphous form.[31] Understanding its chemical properties is key to avoiding experimental artifacts.

FAQs: Formulation and Stability

Q1: What is the best way to prepare and store ceftaroline fosamil for my experiments?

A1: Adherence to proper preparation and storage is critical to ensure you are working with the active compound at the intended concentration.

- Solid Form: The drug substance is a stable crystalline powder, but moisture content is a critical factor for long-term stability.[19][31] Store the powder as recommended, typically under refrigerated conditions.
- Reconstitution: Use sterile water for injection, 0.9% NaCl, or D5W for reconstitution.[18]
- In-Use Stability: After reconstitution, the solution should be used promptly. Stability is generally cited as up to 6 hours at room temperature (~25°C) and 24 hours refrigerated (2-8°C). One study found stability in elastomeric pumps for 24 hours at 25°C.[20] For maximum consistency in research settings, prepare fresh solutions for each experiment.
- Degradation: The compound is unstable under basic, oxidative, and certain thermal/light conditions (UVC).[32] Avoid exposure to these conditions during preparation and storage.

© 2026 BenchChem. All rights reserved.

Q2: My reconstituted solution has a yellow color. Is it degraded?

A2: A pale yellowish-white to light yellow color is normal for the powder, and the reconstituted solution is typically clear and light to dark yellow.[18] A significant color change or the appearance of particulates, however, could indicate degradation or contamination, and the solution should be discarded.

Diagram: Prodrug Activation and Metabolism



Click to download full resolution via product page

Caption: Metabolic pathway of ceftaroline fosamil.

References

- Ceftaroline: A New Cephalosporin with Activity against Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC. PubMed Central. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Pharmacokinetics of Ceftaroline in a Preterm Infant With Methicillin-Resistant Staphylococcus Aureus Pneumonia. Journal of the Pediatric Infectious Diseases Society | Oxford Academic. Available at: [Link]
- Ceftaroline fosamil. Therapeutic Goods Administration (TGA). Available at: [Link]
- Use of Ceftaroline Fosamil in Children: Review of Current Knowledge and its Application. National Institutes of Health. Available at: [Link]
- Teflaro (ceftaroline) dosing, indications, interactions, adverse effects, and more. Medscape. Available at: [Link]
- Stability and stabilization studies of TAK-599 (Ceftaroline Fosamil), a novel N-phosphono type prodrug of anti-methicillin resistant Staphylococcus aureus cephalosporin T-91825. PubMed. Available at: [Link]
- Ceftaroline fosamil - Wikipedia. Wikipedia. Available at: [Link]
- In Vivo Efficacy of Ceftaroline Fosamil in a Methicillin-Resistant Panton-Valentine Leukocidin-Producing Staphylococcus aureus Rabbit Pneumonia Model - PMC. PubMed Central. Available at: [Link]
- Quantification of Ceftaroline in Human Plasma Using High-Performance Liquid Chromatography with Ultraviolet Detection: Application to Pharmacokinetic Studies. National Institutes of Health. Available at: [Link]
- MR05 | Ceftaroline Breakpoints for Staphylococcus aureus. CLSI. Available at: [Link]
- Analysis of Potential β-Lactam Surrogates To Predict In Vitro Susceptibility and Resistance to Ceftaroline for Clinical Isolates of Enterobacteriaceae. ASM Journals. Available at: [Link]
- Ceftaroline Fosamil: A Brief Clinical Review - PMC. National Institutes of Health. Available at: [Link]
- Ceftaroline Fosamil. ASHP Publications. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Efficacy of ceftaroline fosamil in a staphylococcal murine pneumonia model. PubMed. Available at: [Link]
- MR05: Ceftaroline Breakpoints for Staphylococcus aureus, 1st Edition. Regulations.gov. Available at: [Link]
- Physical and chemical stability of ceftaroline in an elastomeric infusion device - PMC. National Institutes of Health. Available at: [Link]
- Reduced In Vitro Activity of Ceftaroline by Etest among Clonal Complex 239 Methicillin-Resistant Staphylococcus aureus Clinical Strains from Australia. National Institutes of Health. Available at: [Link]
- CHEMISTRY REVIEW(S). accessdata.fda.gov. Available at: [Link]
- Ceftaroline Susceptibility among Isolates of MRSA: A Comparison of EUCAST and CLSI Breakpoints. ResearchGate. Available at: [Link]
- Simultaneous determination of ceftaroline, daptomycin, linezolid and rifampicin concentrations in human plasma by on-line solid phase extraction coupled to high-performance liquid chromatography–tandem mass spectrometry. ScienceDirect. Available at: [Link]
- Update on the in vitro activity of ceftaroline against Staphylococcus aureus from United States (US) medical centers stratified. JMI Laboratories. Available at: [Link]
- Evaluation of in vitro activity of ceftaroline on methicillin resistant Staphylococcus aureus blood isolates from Iran. PubMed Central. Available at: [Link]
- Population pharmacokinetic/pharmacodynamic study suggests continuous infusion of ceftaroline daily dose in ventilated critical care patients with early-onset pneumonia and augmented renal clearance. National Institutes of Health. Available at: [Link]
- FDA Rationale for Recognition Decision: Ceftaroline fosamil. FDA. Available at: [Link]
- Ceftaroline Susceptibility among Isolates of MRSA: A Comparison of EUCAST and CLSI Breakpoints - PMC. National Institutes of Health. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Ceftaroline fosamil: development a rapid HPLC method indicating stability and bioassay for determination in pharmaceutical formulation, stability and cytotoxicity studies. ResearchGate. Available at: [Link]
- Efficacy of Ceftaroline Fosamil in a Staphylococcal Murine Pneumonia Model - PMC. National Institutes of Health. Available at: [Link]
- Bioanalytical development and validation of liquid chromatographic–tandem mass spectrometric methods for the quantification of total and free cefazolin in human plasma and cord blood - PMC. National Institutes of Health. Available at: [Link]
- Antibacterial Susceptibility Test Interpretive Criteria. FDA. Available at: [Link]
- Binding of ceftaroline to penicillin-binding proteins of Staphylococcus aureus and Streptococcus pneumoniae. Journal of Antimicrobial Chemotherapy | Oxford Academic. Available at: [Link]
- Off-label use of Ceftaroline Fosamil: a systematic review. ResearchGate. Available at: [Link]
- Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae. National Institutes of Health. Available at: [Link]
- Pharmacokinetic-Pharmacodynamic Analyses for Efficacy of Ceftaroline Fosamil in Patients with Community-Acquired Bacterial Pneumonia. National Institutes of Health. Available at: [Link]
- Competition assays for ceftaroline binding to PBPs from Streptococcus pneumoniae strains. ResearchGate. Available at: [Link]
- Pharmacokinetic-Pharmacodynamic Analysis for Efficacy of Ceftaroline Fosamil in Patients with Acute Bacterial Skin and Skin Structure Infections - PMC. PubMed Central. Available at: [Link]
- A Critical Review on the Clinical Pharmacokinetics, Pharmacodynamics, and Clinical Trials of Ceftaroline. ResearchGate. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- PBP2a Mutations Causing High-Level Ceftaroline Resistance in Clinical Methicillin-Resistant Staphylococcus aureus Isolates. Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]
- Pharmacokinetic/pharmacodynamic analysis to evaluate ceftaroline fosamil dosing regimens for the treatment of community-acquired bacterial pneumonia and complicated skin and skin-structure infections in patients with normal and impaired renal function. PubMed. Available at: [Link]
- A Review on Five and Six-Membered Heterocyclic Compounds Targeting the Penicillin-Binding Protein 2 (PBP2A) of Methicillin-Resistant Staphylococcus aureus (MRSA). MDPI. Available at: [Link]
- Systematic review of ceftaroline fosamil in the management of patients with methicillin-resistant Staphylococcus aureus pneumonia. ResearchGate. Available at: [Link]
- Large Retrospective Evaluation of the Effectiveness and Safety of Ceftaroline Fosamil Therapy. PubMed Central. Available at: [Link]
- Efficacy and safety of ceftaroline: systematic review and meta-analysis - PMC. National Institutes of Health. Available at: [Link]
- Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin. PubMed. Available at: [Link]
- FDA Workshop: Animal Models To Support Antibacterial Development (5 Mar 2020, post-meeting notes). AMR.Solutions. Available at: [Link]
- To Add or Not To Add Polysorbate 80: Impact on Colistin MICs for Clinical Strains of Enterobacteriaceae and Pseudomonas aeruginosa and Quality Controls. PubMed Central. Available at: [Link]
- Impact of Polysorbate 80 on the Antimicrobial Activity of Oregano and Thyme. MDPI. Available at: [Link]

- Impact of Polysorbate 80 on the Antimicrobial Activity of Oregano and Thyme. MDPI. Available at: [Link]

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Ceftaroline: A New Cephalosporin with Activity against Methicillin-Resistant Staphylococcus aureus (MRSA) - PMC [pmc.ncbi.nlm.nih.gov]
- 2. academic.oup.com [academic.oup.com]
- 3. Use of Ceftaroline Fosamil in Children: Review of Current Knowledge and its Application - PMC [pmc.ncbi.nlm.nih.gov]
- 4. academic.oup.com [academic.oup.com]
- 5. Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
- 6. journals.asm.org [journals.asm.org]
- 7. Evaluation of in vitro activity of ceftaroline on methicillin resistant Staphylococcus aureus blood isolates from Iran - PMC [pmc.ncbi.nlm.nih.gov]
- 8. downloads.regulations.gov [downloads.regulations.gov]
- 9. fda.gov [fda.gov]
- 10. MR05 | Ceftaroline Breakpoints for Staphylococcus aureus [clsi.org]
- 11. Reduced In Vitro Activity of Ceftaroline by Etest among Clonal Complex 239 Methicillin-Resistant Staphylococcus aureus Clinical Strains from Australia - PMC [pmc.ncbi.nlm.nih.gov]
- 12. jmilabs.com [jmilabs.com]
- 13. Use of a surfactant (polysorbate 80) to improve MIC susceptibility testing results for polymyxin B and colistin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. To Add or Not To Add Polysorbate 80: Impact on Colistin MICs for Clinical Strains of Enterobacteriaceae and Pseudomonas aeruginosa and Quality Controls - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved.

- 17. Quantification of Ceftaroline in Human Plasma Using High-Performance Liquid Chromatography with Ultraviolet Detection: Application to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 18. publications.ashp.org [publications.ashp.org]
- 19. accessdata.fda.gov [accessdata.fda.gov]
- 20. Physical and chemical stability of ceftaroline in an elastomeric infusion device - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Efficacy of ceftaroline fosamil in a staphylococcal murine pneumonia model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Pharmacokinetic-Pharmacodynamic Analyses for Efficacy of Ceftaroline Fosamil in Patients with Community-Acquired Bacterial Pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Pharmacokinetic-Pharmacodynamic Analysis for Efficacy of Ceftaroline Fosamil in Patients with Acute Bacterial Skin and Skin Structure Infections - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Efficacy of Ceftaroline Fosamil in a Staphylococcal Murine Pneumonia Model - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Teflaro (ceftaroline) dosing, indications, interactions, adverse effects, and more [reference.medscape.com]
- 26. Redirecting [linkinghub.elsevier.com]
- 27. Bioanalytical development and validation of liquid chromatographic–tandem mass spectrometric methods for the quantification of total and free cefazolin in human plasma and cord blood - PMC [pmc.ncbi.nlm.nih.gov]
- 28. In Vivo Efficacy of Ceftaroline Fosamil in a Methicillin-Resistant Panton-Valentine Leukocidin-Producing Staphylococcus aureus Rabbit Pneumonia Model - PMC [pmc.ncbi.nlm.nih.gov]
- 29. Ceftaroline Fosamil: A Brief Clinical Review - PMC [pmc.ncbi.nlm.nih.gov]
- 30. FDA Workshop: Animal Models To Support Antibacterial Development (5 Mar 2020, post-meeting notes) • AMR.Solutions [amr.solutions]
- 31. Stability and stabilization studies of TAK-599 (Ceftaroline Fosamil), a novel N-phosphono type prodrug of anti-methicillin resistant Staphylococcus aureus cephalosporin T-91825 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 32. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [Ceftaroline Fosamil Research: A Technical Support Guide to Avoiding Common Pitfalls]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved.

[https://www.benchchem.com/product/b1662113/docs#ceftaroline-fosamil-research-a-technical-support-guide-to-avoiding-common-pitfalls]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.